Cas no 773136-79-1 (3,5-dichloroisonicotinic acid ethyl ester)

• Product Name: 3,5-dichloroisonicotinic acid ethyl ester
• CAS No: 773136-79-1
• MF: C₈H₇Cl₂NO₂
• MW: 220.052680253983
• CID: 1784752
• PubChem ID: 18516105
• Update Time: 2025-05-22

3,5-dichloroisonicotinic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3,5-dichloroisonicotinic acid ethyl ester
• 3,5-DICHLORO-4-PYRIDINECARBOXYLIC ACID ETHYL ESTER
• YFB13679
• CS-0195411
• ethyl 3,5-dichlorpyridine-4-carboxylate
• ethyl3,5-dichloropyridine-4-carboxylate
• 773136-79-1
• DB-122486
• SCHEMBL7056273
• D84511
• CUQDKCGCSZPIRS-UHFFFAOYSA-N
• MFCD06204790
• ethyl 3,5-dichloropyridine-4-carboxylate

• Inchi： 1S/C8H7Cl2NO2/c1-2-13-8(12)7-5(9)3-11-4-6(7)10/h3-4H,2H2,1H3
• InChI Key： CUQDKCGCSZPIRS-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1C(=O)OCC)Cl

Computed Properties

• Exact Mass: 317.11997
• Monoisotopic Mass: 218.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 64.11

Additional information on 3,5-dichloroisonicotinic acid ethyl ester

3,5-Dichloroisonicotinic Acid Ethyl Ester (CAS No. 773136-79-1): A Comprehensive Overview of Its Properties and Applications

The 3,5-dichloroisonicotinic acid ethyl ester (CAS No. 773136-79-1) is a specialized chemical compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This ester derivative of 3,5-dichloroisonicotinic acid is known for its unique structural properties, making it a valuable intermediate in the development of novel compounds. With the increasing demand for high-purity chemical intermediates, this compound has become a focal point for researchers and manufacturers alike.

One of the key features of 3,5-dichloroisonicotinic acid ethyl ester is its molecular stability, which allows it to serve as a reliable building block in synthetic chemistry. The presence of chloro substituents at the 3 and 5 positions of the pyridine ring enhances its reactivity, enabling it to participate in a variety of cross-coupling reactions. This property is particularly relevant in the context of modern green chemistry, where efficiency and sustainability are paramount.

In recent years, the compound has been explored for its potential applications in agrochemicals and pharmaceuticals. For instance, its structural motif is often incorporated into bioactive molecules targeting specific enzymatic pathways. Researchers have also investigated its role in the synthesis of heterocyclic compounds, which are widely used in drug discovery. Given the growing interest in precision medicine, the demand for such intermediates is expected to rise.

From a technical standpoint, 3,5-dichloroisonicotinic acid ethyl ester exhibits excellent solubility in common organic solvents, such as dimethyl sulfoxide (DMSO) and ethyl acetate. This characteristic simplifies its handling in laboratory settings and industrial processes. Additionally, its melting point and boiling point have been well-documented, ensuring consistent performance in synthetic applications.

The compound's relevance extends to the field of material science, where it has been used as a precursor for the development of functional materials. Its ability to form stable complexes with metals has opened doors for applications in catalysis and coordination chemistry. As industries continue to seek innovative solutions for complex challenges, the versatility of this ester derivative positions it as a key player in advanced research.

For those seeking high-quality 3,5-dichloroisonicotinic acid ethyl ester, it is essential to source the compound from reputable suppliers who adhere to stringent quality control standards. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity and structural integrity. With the increasing emphasis on regulatory compliance in chemical manufacturing, ensuring the authenticity of this compound is critical.

In conclusion, 3,5-dichloroisonicotinic acid ethyl ester (CAS No. 773136-79-1) represents a versatile and valuable chemical intermediate with broad applications across multiple industries. Its unique properties and compatibility with modern synthetic methodologies make it a compound of enduring interest. As research continues to uncover new possibilities, its role in cutting-edge science is likely to expand further.